B1575274 Carcinoembryonic antigen-related cell adhesion molecule 5 (268-277)

Carcinoembryonic antigen-related cell adhesion molecule 5 (268-277)

Cat. No. B1575274
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Carcinoembryonic antigen-related cell adhesion molecule 5

Scientific Research Applications

Role in Cancer Progression and Metastasis

CEACAM5 is a critical component in cancer progression, metastasis, and as a biomarker in various cancers, including melanoma, lung, colorectal, and pancreatic cancers. Beauchemin and Arabzadeh (2013) explored its diverse functions in cell adhesion, signaling, and complex biological processes like cancer progression, inflammation, and angiogenesis, emphasizing its clinical relevance as a biomarker and therapeutic target (Beauchemin & Arabzadeh, 2013).

Immune Response Modulation

CEACAM5 plays a significant role in modulating immune responses associated with infection, inflammation, and cancer. Gray-Owen and Blumberg (2006) highlighted its importance as a regulatory co-receptor for lymphoid and myeloid cell types (Gray-Owen & Blumberg, 2006).

Physiological and Pathophysiological Roles

Kuespert, Pils, and Hauck (2006) detailed CEACAM5's involvement in numerous physiological processes, including tissue architecture, neovascularization, insulin homeostasis, and T-cell proliferation. They also discussed its role as a receptor for specific pathogens, highlighting its significance in pathogen-host co-evolution (Kuespert, Pils, & Hauck, 2006).

Tumor Suppression and Prognostic Factor

The loss of CEACAM5 expression has been associated with adverse prognostic factors in hepatocellular carcinoma (HCC), suggesting its potential role as a tumor suppressor. Cruz et al. (2005) hypothesized that its loss in HCC cells could function as an adverse prognostic factor (Cruz et al., 2005).

Tumor Immunotherapy

Han et al. (2020) reviewed the latest research on CEACAM5, focusing on its structures, expression, function, and applications in tumor diagnosis, prognosis, and treatment. They emphasized its potential in cancer immunotherapies, such as bispecific antibody therapies and CAR-T cells (Han et al., 2020).

properties

sequence

QYSWFVNGTF

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Carcinoembryonic antigen-related cell adhesion molecule 5 (268-277)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.